Cas no 1185265-61-5 (1-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidin-2-one)

• Product Name: 1-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidin-2-one
• CAS No: 1185265-61-5
• MF: C₁₆H₂₂BNO₃
• MW: 287.161784648895
• CID: 4561794
• PubChem ID: 57829229
• Update Time: 2025-10-28

1-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidin-2-one
• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidin-2-one
• 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidin-2-one
• 1-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-pyrrolidin-2-one
• UFJIPDFDUJOTRK-UHFFFAOYSA-N
• CS-0177802
• BS-30209
• F88184
• 3-(2-Oxopyrrolidin-1-yl)phenylboronic Acid Pinacol Ester
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2-pyrrolidinone
• 1185265-61-5
• SCHEMBL1636075
• DB-190951

• Inchi： 1S/C16H22BNO3/c1-15(2)16(3,4)21-17(20-15)12-7-5-8-13(11-12)18-10-6-9-14(18)19/h5,7-8,11H,6,9-10H2,1-4H3
• InChI Key： UFJIPDFDUJOTRK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)N2C(CCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 287.1692737g/mol
• Monoisotopic Mass: 287.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8